2-(1-hydroxy-2-methylpropan-2-yl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride
Description
2-(1-hydroxy-2-methylpropan-2-yl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C12H15ClN2O3 and its molecular weight is 270.71. The purity is usually 95%.
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Scientific Research Applications
Polymerization and Material Science
A study by Kishikawa, Hirai, and Kohmoto (2008) explored the fixation of multilayered structures of liquid-crystalline complexes involving benzoic acid derivatives, highlighting the potential of such compounds in developing advanced materials with unique properties, such as polymers that maintain multilayered structures upon UV irradiation, which could be relevant for materials science and nanotechnology applications (Kishikawa et al., 2008).
Antimicrobial Activity
Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives with observed variable and modest antimicrobial activity against bacteria and fungi, suggesting that modifications of benzodiazole derivatives could lead to potential antimicrobial agents (Patel et al., 2011).
Coordination Polymers
He et al. (2020) worked on coordination polymers based on benzodiazole derivatives, showcasing applications in luminescent and magnetic properties, which could be relevant in the field of functional materials for sensors, data storage, or catalysis (He et al., 2020).
Enzymatic Substrate Synthesis
Brunel, Salmi, and Letourneux (2005) demonstrated an efficient method for coupling conjugated carboxylic acid with methyl ester amino acids hydrochloride, illustrating the chemical's role in synthesizing enzymatic substrates and its potential application in biochemistry and drug development (Brunel et al., 2005).
properties
IUPAC Name |
2-(1-hydroxy-2-methylpropan-2-yl)-3H-benzimidazole-5-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3.ClH/c1-12(2,6-15)11-13-8-4-3-7(10(16)17)5-9(8)14-11;/h3-5,15H,6H2,1-2H3,(H,13,14)(H,16,17);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYUFTMZLXNIZKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C1=NC2=C(N1)C=C(C=C2)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-hydroxy-2-methylpropan-2-yl)-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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